2-(4-Butoxyphenyl)-4-{[3-(trifluoromethyl)benzyl]thio}pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-[[3-(trifluoromethyl)phenyl]methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C24H22F3N3OS/c1-2-3-13-31-20-9-7-18(8-10-20)21-15-22-23(28-11-12-30(22)29-21)32-16-17-5-4-6-19(14-17)24(25,26)27/h4-12,14-15H,2-3,13,16H2,1H3
• InChI Key: LKGQWTIBRWYGET-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C24H22F3N3OS
• Molecular Weight: 457.5 g/mol

Description

2-(4-Butoxyphenyl)-4-{[3-(trifluoromethyl)benzyl]thio}pyrazolo[1,5-a]pyrazine is a pyrazolopyrazine compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound has shown promising results in the areas of drug discovery, medicinal chemistry, and biochemistry. In

Scientific Research Applications

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds like quinoxalines, quinazolines, pyrazines, and pyrazolines play significant roles in medicinal chemistry due to their diverse biological activities. These compounds are foundational in the synthesis of pharmaceuticals, showcasing antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The synthesis methods and biological activities of these compounds are areas of active research, contributing to the development of new therapeutic agents. For instance, quinoxaline derivatives are known for their broad spectrum of biological activities and are investigated for applications in electronic devices, luminescent elements, and organic light-emitting diodes (OLEDs), highlighting their optoelectronic material applications (Lipunova et al., 2018).

Pyrazine Derivatives in Pharmacology

Pyrazine derivatives are explored for their pharmacological effects, including antimycobacterial, antibacterial, antifungal, antidiabetic, anticancer, and antiviral activities. These compounds are crucial in drug discovery and development, with several becoming clinically used drugs worldwide. The study and patenting of pyrazine derivatives highlight their importance in therapeutic applications, ranging from protein kinase inhibitors to Alzheimer's disease treatment (Doležal & Zítko, 2015).

Pyrazoline Derivatives in Anticancer Research

Pyrazoline derivatives are noteworthy for their extensive biological activities, especially in anticancer research. These compounds are synthesized using various methods, including reactions under microwave conditions, and are characterized for their physical and chemical properties. The significant interest in pyrazoline derivatives stems from their potential as herbicidal, antimicrobial, antifungal, antiviral, and antioxidant agents, showcasing the diverse applications of heterocyclic compounds in addressing a range of health-related issues (Sheetal et al., 2018).